N,N-Diethyl-6-oxo-6,6a,7,8,9,10-hexahydro-5H-pyrido[1,2-a]quinoxaline-3-sulfonamide

• IUPAC Name: N,N-diethyl-6-oxo-5,6a,7,8,9,10-hexahydropyrido[1,2-a]quinoxaline-3-sulfonamide
• InChI: InChI=1S/C16H23N3O3S/c1-3-18(4-2)23(21,22)12-8-9-14-13(11-12)17-16(20)15-7-5-6-10-19(14)15/h8-9,11,15H,3-7,10H2,1-2H3,(H,17,20)
• InChI Key: CFKYTDVKYNTWRH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N3CCCCC3C(=O)N2
• Molecular Formula: C16H23N3O3S
• Molecular Weight: 337.4 g/mol

Description

“N,N-Diethyl-6-oxo-6,6a,7,8,9,10-hexahydro-5H-pyrido[1,2-a]quinoxaline-3-sulfonamide” is a chemical compound with the molecular formula C16H23N3O3S. It has an average mass of 337.437 Da and a monoisotopic mass of 337.146027 Da.

Scientific Research Applications

Synthesis and Chemical Structure

• The compound's structure and synthesis have been explored in various studies. For instance, Kurasawa et al. (1989) synthesized 6-quinoxalinyldihydropyrazolo[1,5-a]pyrimidin-7-ones by transforming 3-(N,N-dimethylcarbamoyl)furo[2,3-b]quinoxaline hydrochloride, highlighting the compound's role in creating new heterocyclic structures (Kurasawa et al., 1989).

Biological and Medicinal Applications

• Sulfonamides, including N,N-Diethyl-6-oxo-6,6a,7,8,9,10-hexahydro-5H-pyrido[1,2-a]quinoxaline-3-sulfonamide, are known for a wide range of pharmacological activities. Ghomashi et al. (2022) reviewed the synthesis and biological activity of sulfonamide hybrids, emphasizing their importance in medicinal chemistry (Ghomashi et al., 2022).

Antimicrobial Properties

• A study on the synthesis and antimicrobial evaluation of quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives, including related compounds, showed high activity against Gram-positive bacteria, indicating the compound's potential in antimicrobial applications (Biointerface Research in Applied Chemistry, 2019).

Cytotoxic and Antitumor Properties

• Quinoxaline derivatives, closely related to N,N-Diethyl-6-oxo-6,6a,7,8,9,10-hexahydro-5H-pyrido[1,2-a]quinoxaline-3-sulfonamide, have been studied for their cytotoxic effects on human cancer cell lines, suggesting potential use in cancer therapy (Yoo et al., 1998).

Synthesis and Modification for Enhanced Properties

• The compound's role in the synthesis of structurally diverse quinoxalines and pyrido-pyrazine derivatives using camphor sulfonic acid has been explored, demonstrating its versatility in chemical synthesis (Kaur et al., 2021).

Potential in Drug Development

• The synthesis and biological evaluation of sulfonamide derivatives, including related quinoxaline structures, have shown promising results in drug development, especially in the context of antimicrobial and antitumor agents (Taiwo et al., 2021).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s important to handle all chemical compounds with appropriate safety measures, including the use of personal protective equipment and working in a controlled environment.